Cas no 251366-35-5 (2-Chloro-5-(2,3-difluorobenzoyl)pyridine)

• Product Name: 2-Chloro-5-(2,3-difluorobenzoyl)pyridine
• CAS No: 251366-35-5
• MF: C₁₂H₆ClF₂NO
• MW: 253.631948947906
• CID: 4711766
• Update Time: 2025-06-15

2-Chloro-5-(2,3-difluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-difluorobenzoyl)pyridine
• (6-Chloropyridin-3-yl)(2,3-difluorophenyl)methanone
• RPGQEBYKLNEXLA-UHFFFAOYSA-N
• BC4716053

• Inchi： 1S/C12H6ClF2NO/c13-10-5-4-7(6-16-10)12(17)8-2-1-3-9(14)11(8)15/h1-6H
• InChI Key： RPGQEBYKLNEXLA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC=C(C=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-5-(2,3-difluorobenzoyl)pyridine

Introduction to 2-Chloro-5-(2,3-difluorobenzoyl)pyridine (CAS No. 251366-35-5)

2-Chloro-5-(2,3-difluorobenzoyl)pyridine, with the CAS number 251366-35-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a 2,3-difluorobenzoyl group and a chlorine atom. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 2-Chloro-5-(2,3-difluorobenzoyl)pyridine is C₁₄H₈ClF₂N₂O, and its molecular weight is approximately 297.67 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2-chloropyridine with 2,3-difluorobenzoyl chloride. This synthesis process is highly reproducible and can be scaled up for industrial production.

In recent years, 2-Chloro-5-(2,3-difluorobenzoyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the development of novel drugs targeting various diseases. For instance, research has shown that compounds derived from 2-Chloro-5-(2,3-difluorobenzoyl)pyridine exhibit potent anti-inflammatory and analgesic properties. These findings have opened new avenues for the treatment of chronic pain and inflammatory conditions.

Beyond its therapeutic potential, 2-Chloro-5-(2,3-difluorobenzoyl)pyridine has also been explored for its utility in agrochemicals. Studies have demonstrated that this compound can serve as a building block for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. The unique structural features of 2-Chloro-5-(2,3-difluorobenzoyl)pyridine contribute to its stability and effectiveness in these applications.

The physicochemical properties of 2-Chloro-5-(2,3-difluorobenzoyl)pyridine are well-characterized. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various formulation strategies in both pharmaceutical and agrochemical industries.

In terms of safety and handling, 2-Chloro-5-(2,3-difluorobenzoyl)pyridine should be managed with standard laboratory precautions to ensure the safety of personnel and the environment. It is important to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE), such as gloves and goggles. Additionally, proper disposal methods should be followed to minimize any potential environmental impact.

The current research landscape surrounding 2-Chloro-5-(2,3-difluorobenzoyl)pyridine is dynamic and rapidly evolving. Recent studies have focused on optimizing the synthesis routes to improve yield and purity while reducing costs. Moreover, efforts are underway to explore the compound's potential as a lead molecule for drug discovery programs targeting neurological disorders and cancer. These ongoing investigations highlight the broad spectrum of applications for this versatile compound.

In conclusion, 2-Chloro-5-(2,3-difluorobenzoyl)pyridine (CAS No. 251366-35-5) is a promising organic compound with significant potential in medicinal chemistry and agrochemicals. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.